Cas no 2308464-09-5 ((3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid)

• Product Name: (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid
• CAS No: 2308464-09-5
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6430086
• PubChem ID: 165570074
• Update Time: 2025-05-23

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid
• (3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}hexanoic acid
• EN300-1581202
• 2308464-09-5

• Inchi： 1S/C26H30N2O6/c1-2-7-16(14-23(29)30)27-25(31)24-22(12-13-33-24)28-26(32)34-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22,24H,2,7,12-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t16-,22?,24?/m1/s1
• InChI Key： BVHOMFMQXAETRJ-RZDLDHBLSA-N
• SMILES： O1CCC(C1C(N[C@@H](CC(=O)O)CCC)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid

Comprehensive Overview of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic Acid (CAS No. 2308464-09-5)

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}hexanoic acid (CAS No. 2308464-09-5) is a structurally complex organic compound with a multifaceted molecular architecture that positions it as a valuable tool in modern chemical biology and pharmaceutical research. This molecule integrates key functional groups, including a fluorenylmethyloxycarbonyl (Fmoc) moiety, an L-threo-configured oxazolidinone ring, and a terminal carboxylic acid group, which collectively contribute to its unique reactivity profile and biological relevance. The compound's stereochemistry at the C3 position (R configuration) is critical for its interaction with target proteins, particularly in enzyme inhibition studies and peptide-based drug development.

The Fmoc group in this molecule serves as a well-established protecting group in solid-phase peptide synthesis, offering reversible protection under mild basic conditions while maintaining compatibility with diverse side-chain functionalities. Recent studies highlight the role of Fmoc-containing derivatives in modulating protein-protein interactions, particularly in the context of kinases and phosphatases where precise control over conformational dynamics is required. The integration of this group into the oxazolidinone scaffold expands its utility beyond traditional applications, enabling the design of bioconjugates for targeted drug delivery systems.

The core structure of this compound features an oxazolidinone ring system, a pharmacophore frequently encountered in antifungal agents like linezolid and newer generations of antibiotic scaffolds. The five-membered heterocycle provides rigidity to the molecule while offering hydrogen-bonding capabilities through its oxygen and nitrogen atoms. Notably, the 2-position substitution with a formamido group introduces additional hydrogen-bond donor capacity, enhancing interactions with polar residues in binding pockets of target enzymes such as transpeptidases or peptidyl transferases.

The hexanoic acid chain terminating at C6 plays a dual role: it acts as a flexible linker between the oxazolidinone core and peripheral functional groups while contributing to solubility modulation through its hydrophilic carboxylic acid functionality. Recent advances in computational chemistry have demonstrated that such aliphatic linkers can be optimized for specific biological activities by varying chain length or introducing branching patterns—a principle that may guide future derivatization strategies for this compound.

Synthetic approaches to this molecule typically involve stepwise construction starting from protected amino acids or fluorene derivatives. A key challenge lies in maintaining stereochemical integrity during coupling reactions between the Fmoc-amino component and the oxazolidinone precursor. Modern methodologies employing transition-metal catalysis or organocatalytic asymmetric synthesis have significantly improved yields while minimizing epimerization risks at critical chiral centers.

In the context of medicinal chemistry, this compound represents an important intermediate for developing small-molecule inhibitors targeting bacterial resistance mechanisms. Its structural features align with emerging trends in antibiotic discovery programs focused on overcoming β-lactamase-mediated resistance through novel binding modes at active sites. Preliminary screening data from academic collaborations suggest potential activity against Gram-positive pathogens, although further optimization is required to improve metabolic stability.

The compound's unique combination of functionalities also makes it suitable for use as a building block in combinatorial chemistry libraries aimed at discovering enzyme modulators. Researchers have reported successful application of similar scaffolds in high-throughput screening campaigns targeting serine proteases involved in inflammatory diseases and neurodegenerative disorders like Alzheimer's disease.

From an analytical perspective, characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in confirming both absolute configuration and conformational preferences of this molecule. These studies revealed that the R configuration at C3 induces a preferred chair-like conformation for the oxazolidinone ring, which may influence receptor binding affinity through preorganization effects.

Ongoing research efforts are exploring the potential of this scaffold as a platform for developing covalent inhibitors capable of forming irreversible bonds with cysteine residues in target proteins. Such approaches could enhance therapeutic efficacy while reducing dosing frequency—a critical consideration for chronic disease management programs currently under development by several pharmaceutical companies.

In materials science applications, derivatives of this compound have shown promise as components in stimuli-responsive polymers due to their pH-sensitive carboxylic acid groups and photochromic fluorene moieties. These properties enable smart material designs where molecular conformation changes can be triggered by external stimuli like light exposure or pH variations—an area attracting significant interest from both academic researchers and industrial partners.

Clinical translation remains an active area of investigation, with preclinical studies focusing on pharmacokinetic profiling to assess bioavailability characteristics across different administration routes. Early results indicate favorable absorption profiles when formulated using self-emulsifying drug delivery systems (SEDDS), suggesting potential oral delivery options that could improve patient compliance compared to injectable formulations typically required for similar compounds.

The continued evolution of synthetic methodologies has led to more efficient routes toward producing analogs of this core structure with modified substituents at various positions along the hexanoic acid chain. These modifications aim to fine-tune lipophilicity parameters while preserving essential interactions required for biological activity—a balance crucial for achieving optimal therapeutic indices during drug development phases.

Environmental impact assessments are being conducted to evaluate biodegradation pathways for waste streams containing this compound during manufacturing processes. Preliminary data suggests relatively low persistence due to susceptibility to microbial degradation under aerobic conditions—a positive outcome considering increasing regulatory emphasis on green chemistry practices within pharmaceutical industries worldwide.